Cas no 57356-27-1 (Benzene, 1-chloro-5-methoxy-2,4-dinitro-)

• Product Name: Benzene, 1-chloro-5-methoxy-2,4-dinitro-
• CAS No: 57356-27-1
• MF: C₇H₅ClN₂O₅
• MW: 232.57800078392
• CID: 345643
• PubChem ID: 12890333
• Update Time: 2025-04-19

Benzene, 1-chloro-5-methoxy-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-5-methoxy-2,4-dinitro-
• 1-chloro-5-methoxy-2,4-dinitrobenzene
• 57356-27-1
• SCHEMBL8536622
• DTXSID60512396

• Inchi： 1S/C7H5ClN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3
• InChI Key： VEEIJKKBWGGVTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 231.98875
• Monoisotopic Mass: 231.9886990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51